Cas no 2228673-99-0 (6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 2228673-99-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5860800
• PubChem ID: 165626204
• Update Time: 2025-10-28

6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine
• EN300-1772615
• 2228673-99-0

• Inchi： 1S/C12H16N2O/c1-14-4-5-15-12-3-2-9(6-11(12)14)10-7-13-8-10/h2-3,6,10,13H,4-5,7-8H2,1H3
• InChI Key： SMQNNJMHIMZDCC-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C1CNC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine

Introduction to 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2228673-99-0)

6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228673-99-0, belongs to the benzoxazine class of molecules, which are known for their broad spectrum of pharmacological applications. The presence of an azetidine ring in its structure introduces a rigid bicyclic system, which can influence its interactions with biological targets and contribute to its pharmacological profile.

The molecular structure of 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine features a benzoxazine core substituted with an azetidine ring at the C6 position and a methyl group at the C4 position. This specific arrangement of functional groups makes it a promising candidate for further investigation in drug discovery. The benzoxazine moiety is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The incorporation of the azetidine ring introduces additional conformational constraints, which can modulate the compound's binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in the development of novel benzoxazine derivatives as potential therapeutic agents. The structural features of 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine make it an attractive scaffold for medicinal chemists. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's ability to interact with multiple biological pathways suggests that it may have multifunctional therapeutic effects.

One of the most compelling aspects of 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine is its potential as a lead compound for further drug development. The benzoxazine core provides a versatile platform for structural modifications, allowing chemists to fine-tune the compound's pharmacological properties. Recent studies have demonstrated that derivatives of benzoxazine can exhibit significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, some benzoxazine derivatives have shown promise in inhibiting kinases and proteases that are overexpressed in cancer cells.

The azetidine ring in 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine adds another layer of complexity to its pharmacological profile. Azetidine derivatives are known to interact with biological targets in unique ways due to their rigid cyclic structure. This rigidity can enhance binding affinity and selectivity, making azetidine-containing compounds attractive for drug development. In particular, the azetidine ring can stabilize certain conformations that are favorable for binding to biological targets such as enzymes and receptors.

Recent research has also highlighted the importance of computational methods in the design and optimization of benzoxazine derivatives like 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine. Molecular modeling techniques have been used to predict the binding modes of these compounds with their target proteins. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The synthesis of 6-(azetidin-3-yl)-4-methyl-3,4-dihydro-2H-1,4-benzoxazine has been optimized through various synthetic routes to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to construct complex molecular architectures with precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to introduce specific functional groups into the molecule while maintaining high enantiomeric purity.

The pharmacological evaluation of 6-(azetidin-3-y l)-4-methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzo x az ine has revealed several interesting findings. Preclinical studies have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, it has demonstrated potential in inhibiting cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are often overexpressed in cancer cells. Additionally, the compound has shown promise in inhibiting matrix metalloproteinases (MMPs), which play a role in tumor invasion and metastasis.

The structural features of 6-(azetidin - 3 - yl) - 4 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzo x az ine also make it a suitable candidate for further investigation as a scaffold for drug development. By modifying specific functional groups within the molecule, researchers can explore new pharmacological profiles and enhance its therapeutic potential. The benzoxazine core provides a versatile platform for such modifications, allowing chemists to tailor the compound's properties to target specific disease pathways.

In conclusion,6-(azetidin - 3 - yl) - 4 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzo x az ine (CAS No. 2228673 - 99 - 0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.